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Compound of Interest

Compound Name: 1-lodonaphthalene

Cat. No.: B165133

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data, handling precautions, and
emergency procedures for 1-lodonaphthalene (CAS No. 90-14-2). The information is compiled
to ensure the safe use of this compound in a laboratory setting.

Chemical and Physical Properties

1-lodonaphthalene is a light-sensitive, combustible liquid that is slightly soluble in water.[1][2]
[3][4] It appears as a clear, very deep brown-yellow to red liquid.[1][5][6] Proper storage and
handling are crucial to maintain its stability and prevent hazardous situations.
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Property Value Source(s)
CAS Number 90-14-2 [1107]
Molecular Formula CioH7l [1][8]
Molecular Weight 254.07 g/mol [1][8]
Appearance C.:Ieér very deep brown-yellow (115]
liquid
Melting Point 4°C (39.2°F) [1][4]
Boiling Point 163-165 °C at 15 mmHg [1112]
Density 1.74 g/mL at 25 °C [11[2]
Flash Point >110 °C (>230 °F) [1][5][9]
Water Solubility Slightly soluble (0.007 g/L) [1112]1[5]
Storage Temperature Below +30°C [1][5]
Vapor Pressure 0.000894 mmHg [8][10]
Refractive Index n20/D 1.701 [1112]

Hazard Identification and Classification

1-lodonaphthalene is classified as a hazardous substance. It is crucial to understand its
potential effects to ensure safe handling.[9] The primary hazards are irritation to the skin, eyes,
and respiratory system.[5][7][9]

Hazard .
. GHS Code Description Source(s)
Classification
Skin Irritation H315 Causes skin irritation [51[71I8]
o Causes serious eye
Eye Irritation H319 o [51[71[8]
irritation
Specific Target Organ May cause respirato
PEEIERRE IR 1gss e P ey
Toxicity irritation
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Signal Word: Warning[5][7][]
Pictogram:
e GHSO07 (Exclamation Mark)

Toxicological Information: Detailed toxicological properties of 1-lodonaphthalene have not
been thoroughly investigated.[7][9] No specific acute toxicity data, such as LD50 or LC50, is
readily available in the provided search results.[7] Inhalation of high vapor concentrations may
lead to symptoms like headache, dizziness, tiredness, nausea, and vomiting.[9]

Experimental Protocols and Handling Procedures

Adherence to strict protocols is mandatory to minimize exposure and ensure a safe laboratory
environment.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 1-lodonaphthalene.

Body Part Required PPE Source(s)

Safety glasses with side-
Eyes/Face shields or goggles conforming [O][11]
to EN166.

) Chemical-resistant gloves
Skin o [9][11]
(e.g., nitrile) and a lab coat.

A NIOSH/MSHA-approved
respirator is necessary if

Respiratory working outside a fume hood [11]
or if vapors/aerosols are

generated.

Safe Handling and Storage

Handling:
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o Always work in a well-ventilated area, preferably within a chemical fume hood.[5][9][11][12]
e Avoid contact with skin and eyes.[9][12]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5][7][9]

o Use non-sparking tools to prevent fire caused by electrostatic discharge.[5][11]

e Wash hands and any exposed skin thoroughly after handling.[5][7][9]

o Contaminated work clothing should not be allowed out of the workplace and must be washed
before reuse.[5][9]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][9][12]

Keep the container locked up.[5][7][9]

Protect from light.[12]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[9]
[12]

Emergency Procedures

A clear understanding of emergency protocols is essential.
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Exposure Route First-Aid Protocol Source(s)

Remove the person to fresh air
and keep them comfortable for
breathing. If breathing is
Inhalation difficult or has stopped, provide  [5][7][9][12]
artificial respiration. Get
medical attention if you feel

unwell.

Take off contaminated clothing
immediately. Wash the affected
) area with plenty of soap and
Skin Contact _ [5171[91[12]
water for at least 15 minutes.
Get medical advice if skin

irritation occurs.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact easy to do. Continue rinsing [51I7191112]
for at least 15 minutes. If eye
irritation persists, get medical

advice/attention.

Do NOT induce vomiting.
Rinse mouth with water. If the
person is conscious and alert,

) have them drink 2-4 cupfuls of

Ingestion ) ) [71[91112]

milk or water. Never give
anything by mouth to an
unconscious person. Seek

immediate medical attention.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7][9][12]
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e Specific Hazards: The product is combustible. During a fire, hazardous combustion products
such as carbon oxides (CO, COz) and hydrogen iodide may be generated.[7][9] Containers
may explode when heated.[12]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
with a full face-piece operated in pressure-demand mode (MSHA/NIOSH approved or
equivalent) and full protective gear.[7][9][12]

o Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment.[7][9] Evacuate personnel to a safe area.

e Environmental Precautions: Prevent the chemical from entering drains, sewers, or
waterways.[7][12]

o Containment and Cleanup: Absorb the spill with an inert material such as dry sand, earth, or
silica gel.[9][12] Collect the material into a suitable, closed container for disposal as
hazardous waste.[7][9][12]

Disposal Considerations

Dispose of 1-lodonaphthalene and its container in accordance with local, state, and federal
regulations.[5][9] It must be treated as hazardous waste and sent to an approved waste
disposal plant.[9][11]

Visualization of Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 1-
lodonaphthalene, from initial preparation to final disposal.
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1. Preparation & Risk Assessment
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2. Implement Engineering Controls
(e.g., Fume Hood)

.

3. Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

[Constant Readiness

4. Chemical Handling
(Weighing, Transfer, Reaction)

Store unused chemical Retrieve for reuse [Dispose of waste \\Constant Readiness

5. Storage 6. Waste Disposal
(Cool, Dry, Dark, Tightly Sealed) (Segregated Hazardous Waste)

End of Process

Emergency Preparedness
(Spill Kit, Eyewash, Shower)

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-lodonaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of 1-lodonaphthalene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165133#1-iodonaphthalene-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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